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Compound of Interest
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Introduction UBS109, also known as a monocarbonyl analog of curcumin, is a synthetic
compound investigated for its potent anticancer and anti-inflammatory properties. It is
recognized for being more water-soluble compared to other curcumin analogs, enhancing its
applicability for in vitro and in vivo studies[1][2][3]. UBS109 exerts its biological effects primarily
through the potent inhibition of the NF-kB signaling pathway and as a DNA hypomethylating
agent[1]. These application notes provide a comprehensive guide for researchers on the proper
dissolution, handling, and application of UBS109 in cell culture experiments.

Compound Specifications and Properties

UBS109 is a yellow solid with chemical properties that are crucial for its handling and
preparation for experimental use[1]. It is essential to understand these properties to ensure its
stability and efficacy.
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Property Value Reference
(3E,5E)-1-Methyl-3,5-bis(2-
pyridinylmethylene)-4-

Synonyms

piperidinone; Monocarbonyl

Analog of Curcumin

Molecular Formula Ci1sH17NsO

Molecular Weight 291.4 g/mol

Appearance Yellow solid

Purity >95% (HPLC)

N Soluble in DMSO (up to 10

Solubility i
mg/mL); Insoluble in water
Decomposes rapidly in

Stability P PIEY

methanol and ethanol

Long-Term Storage

Stable for at least 2 years at
-20°C

Short-Term Storage

+4°C

Handling Advice

Protect from light. Keep cool

and dry.

Mechanism of Action

UBS109 targets multiple signaling pathways implicated in cancer progression and

inflammation. Its primary mechanism involves the potent inhibition of the Nuclear Factor-kappa

B (NF-kB) pathway by suppressing IkB kinase-a and - (IKK-a and -B), which prevents the

nuclear translocation of NF-kB and subsequently leads to apoptosis. Additionally, UBS109 has

been shown to stimulate osteoblastogenesis via Smad activation.
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Preparation

1. Seed Cells
(96-well plate)

Treatment

2. Incubate
(24 hours)

3. Prepare UBS109 Dilutions

4. Add UBS109 to Cells

5. Incubate
(e.g., 48 hours)

Assay
y

6. Add MTT Reagent

l

7. Incubate
(2-4 hours)

l

8. Solubilize Formazan

Ana

9. Read Absorbance
(570 nm)

10. Calculate % Viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12376751?utm_src=pdf-custom-synthesis#bc-rfq
https://adipogen.com/storeconfig/choose/store?destination=ag-cr1-3704-ubs109.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6281413/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6281413/
https://www.oncotarget.com/article/26302/pdf/
https://www.benchchem.com/product/b12376751/docs#application-notes-dissolving-and-utilizing-ubs109-in-cell-culture-experiments
https://www.benchchem.com/product/b12376751/docs#application-notes-dissolving-and-utilizing-ubs109-in-cell-culture-experiments
https://www.benchchem.com/product/b12376751/docs#application-notes-dissolving-and-utilizing-ubs109-in-cell-culture-experiments
https://www.benchchem.com/product/b12376751/docs#application-notes-dissolving-and-utilizing-ubs109-in-cell-culture-experiments
https://www.benchchem.com/product/b12376751?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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